Cas no 1493173-19-5 (1-amino-3-(4-bromothiophen-2-yl)propan-2-ol)

• Product Name: 1-amino-3-(4-bromothiophen-2-yl)propan-2-ol
• CAS No: 1493173-19-5
• MF: C₇H₁₀BrNOS
• MW: 236.129399776459
• CID: 5989787
• PubChem ID: 65986573
• Update Time: 2025-10-28

1-amino-3-(4-bromothiophen-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneethanol, α-(aminomethyl)-4-bromo-
• 1-Amino-3-(4-bromothiophen-2-yl)propan-2-ol
• AKOS015328609
• CS-0352660
• 1493173-19-5
• EN300-1898250
• 1-amino-3-(4-bromothiophen-2-yl)propan-2-ol

• Inchi： 1S/C7H10BrNOS/c8-5-1-7(11-4-5)2-6(10)3-9/h1,4,6,10H,2-3,9H2
• InChI Key： HWOGTHRBDPNGJZ-UHFFFAOYSA-N
• SMILES： C(C1SC=C(Br)C=1)C(O)CN

Computed Properties

• Exact Mass: 234.96665g/mol
• Monoisotopic Mass: 234.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Density: 1.617±0.06 g/cm3(Predicted)
• Boiling Point: 372.8±42.0 °C(Predicted)
• pka: 12.20±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-amino-3-(4-bromothiophen-2-yl)propan-2-ol

1-Amino-3-(4-Bromothiophen-2-yl)Propan-2-ol: A Comprehensive Overview

The compound 1-amino-3-(4-bromothiophen-2-yl)propan-2-ol, identified by the CAS number 1493173-19-5, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique properties and promising roles in drug development and material science. In this article, we delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

Structural Analysis

The molecular structure of 1-amino-3-(4-bromothiophen-2-yl)propan-2-ol comprises a thiophene ring substituted with a bromine atom at the 4-position and an amino group attached to the propanol backbone. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, contributes to the compound's stability and reactivity. The presence of the amino group (-NH₂) and the hydroxyl group (-OH) introduces hydrogen bonding capabilities, enhancing its solubility in polar solvents. This structure makes it a versatile building block for synthesizing more complex molecules.

Synthesis Methods

The synthesis of 1-amino-3-(4-bromothiophen-2-yl)propan-2-ol involves multi-step reactions, often utilizing coupling agents and protecting groups to achieve high yields. Recent advancements in catalytic methods have streamlined the synthesis process, reducing reaction times and improving purity. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to efficiently attach the thiophene moiety to the propanol backbone. These methods are not only cost-effective but also environmentally friendly, aligning with green chemistry principles.

Applications in Drug Development

1-Amino-3-(4-bromothiophen-2-yli)propanol has shown promise as an intermediate in drug discovery programs targeting various therapeutic areas. Its ability to form hydrogen bonds makes it an ideal candidate for designing bioactive molecules with improved pharmacokinetic profiles. Recent studies have explored its potential as a lead compound for anti-inflammatory and anti-cancer agents. For example, researchers have demonstrated that derivatives of this compound exhibit selective inhibition against certain kinases involved in cancer cell proliferation.

Material Science Applications

Beyond pharmaceuticals, this compound has found applications in material science, particularly in the development of advanced polymers and coatings. The thiophene moiety contributes to π-conjugation, enhancing electronic properties. Researchers have incorporated this compound into polymeric materials for use in flexible electronics and sensors. Its ability to undergo polymerization under mild conditions makes it a valuable component in creating high-performance materials.

Latest Research Findings

In recent years, studies have focused on optimizing the synthesis of 1-aminothiophenol derivatives to enhance their bioavailability and stability. For instance, scientists have developed novel encapsulation techniques using nanotechnology to improve drug delivery systems based on this compound. Additionally, computational chemistry approaches have been employed to predict its interactions with biological targets, aiding in rational drug design.

Safety and Handling

While handling any chemical requires caution, proper safety protocols must be followed when working with CAS 1493173 19 5. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, ensuring adequate ventilation in the workspace, and adhering to standard laboratory practices to minimize exposure risks.

In conclusion, 1-aminothiophenol derivatives like 1-aminothiophenol CAS 1493173 19 5 represent a valuable class of compounds with diverse applications across multiple scientific disciplines. Ongoing research continues to unlock new possibilities for their use in drug development, material science, and beyond. As advancements in synthetic methods and computational modeling progress, we can expect even greater contributions from these compounds to various fields of study.